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Compound of Interest

Compound Name: 9-Octadecyne

CAS No.: 35365-59-4

Cat. No.: B1295424

Get Quote

9-Octadecyne (C₁₈H₃₄) is a long-chain internal alkyne that serves as a pivotal molecule in

organic synthesis and materials science.[1][2] Its structure, characterized by a carbon-carbon

triple bond positioned centrally within an eighteen-carbon backbone, imparts a unique

combination of linearity and reactivity. Unlike its terminal alkyne counterparts, the internal

placement of the C≡C bond in 9-octadecyne dictates a specific set of chemical behaviors,

making it a valuable substrate for transformations where regioselectivity is controlled or not a

factor. This guide, intended for researchers and drug development professionals, provides a

comprehensive overview of 9-octadecyne's core chemical properties, structural features,

reactivity, synthesis, and handling, grounding technical data with mechanistic insights.

Part 1: Molecular Structure and Physicochemical
Properties
The defining feature of 9-octadecyne is its symmetrical structure, with the alkyne functional

group located at the C9 position. This placement means the triple bond is flanked by two

identical octyl (C₈H₁₇) chains.
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Structural Analysis
The sp-hybridization of carbons C9 and C10 results in a linear geometry around the triple bond,

with bond angles of approximately 180°.[3] This linearity influences the molecule's overall

shape and its ability to pack in solid or liquid states. The molecule possesses a high degree of

rotational freedom along the single bonds of its alkyl chains, but the central alkyne unit is rigid.

[1]

Caption: Chemical structure of 9-Octadecyne.

Physicochemical Data
The physical properties of 9-octadecyne are primarily dictated by its long, nonpolar

hydrocarbon chains, leading to its characteristic oily nature and poor solubility in water. Key

quantitative data are summarized below.

Property Value Source

Molecular Formula C₁₈H₃₄ [2]

Molecular Weight 250.46 g/mol [2]

CAS Number 35365-59-4 [2]

Melting Point 1.5 °C [4]

Boiling Point 313.6 °C (estimated) [4]

Density 0.8012 g/cm³ [4]

Refractive Index 1.4488 [4]

LogP (Octanol/Water) 6.491 (Calculated) [5]

Water Solubility Insoluble [6]

Solubility
Soluble in chloroform, ethyl

acetate
[4]

Part 2: Reactivity Profile of an Internal Alkyne
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The reactivity of 9-octadecyne is centered on its carbon-carbon triple bond. As an internal

alkyne, it lacks the acidic proton characteristic of terminal alkynes (pKa ≈ 25), and therefore

cannot be deprotonated to form acetylide anions under standard conditions.[3][7] Its reactions

are dominated by electrophilic additions across the triple bond.

Key Chemical Transformations
Hydrogenation: Catalytic hydrogenation of 9-octadecyne can be controlled to yield either the

corresponding alkene or alkane.

To cis-Alkene: Using a poisoned catalyst, such as Lindlar's catalyst (palladium on calcium

carbonate, poisoned with lead acetate and quinoline), hydrogenation occurs with syn-

addition of hydrogen, yielding exclusively cis-9-octadecene.[8] This stereoselectivity is

crucial in the synthesis of natural products and polymers.

To Alkane: Complete reduction to the alkane, octadecane, is achieved using a more active

catalyst like platinum or palladium on carbon (Pd/C) with H₂ gas.[8]

Hydrohalogenation: The addition of hydrogen halides (HX) across the triple bond of an

internal alkyne like 9-octadecyne is not regioselective.[7][9] Because the alkyne is

symmetrical, the addition of one equivalent of HX will produce a mixture of (E)- and (Z)-9-

halo-9-octadecene.

Hydration: The acid-catalyzed addition of water across the triple bond (often using HgSO₄ as

a catalyst) initially forms an enol intermediate.[9] This enol rapidly tautomerizes to the more

stable keto form. For a symmetrical internal alkyne like 9-octadecyne, this reaction yields a

single ketone product, 9-octadecanone.[9][10]

Oxidative Cleavage: Strong oxidizing agents like ozone (O₃) or potassium permanganate

(KMnO₄) can cleave the triple bond entirely.[10] Ozonolysis followed by a workup with water

will cleave the C9-C10 bond, yielding two molecules of nonanoic acid. This reaction is a

powerful analytical tool for determining the position of a triple bond within a carbon chain.
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Caption: Key reaction pathways for 9-Octadecyne.

Part 3: Synthesis of 9-Octadecyne
A common and effective laboratory synthesis of internal alkynes involves the

dehydrohalogenation of vicinal dihalides. One documented method for preparing 9-
octadecyne utilizes 9,10-dibromooctadecane as a precursor.[11]

9,10-Dibromooctadecane

9-Octadecyne

Double E2 Elimination

Potassium Hydroxide (KOH)
in n-Amyl Alcohol

Heat / Reflux

Fractional DistillationPurification
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Caption: Synthesis workflow for 9-Octadecyne.
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Experimental Protocol: Dehydrohalogenation of 9,10-
Dibromooctadecane
This protocol is adapted from the method described by Deatherage and Olcott.[11] The

causality behind this choice rests on the E2 elimination mechanism; a strong, non-nucleophilic

base in a high-boiling solvent is required to promote the two successive elimination reactions

needed to form the alkyne.

Self-Validating System: The success of the reaction is validated by the evolution of HBr gas

(which can be tested) and the final purification by fractional distillation, which separates the

product based on its distinct boiling point from the starting material and high-boiling solvent.

Methodology:

Apparatus Setup: Assemble a round-bottom flask equipped with a reflux condenser and a

heating mantle. Ensure all glassware is dry.

Reagent Charging: To the flask, add 9,10-dibromooctadecane. For each mole of the

dibromide, add at least two moles of potassium hydroxide (KOH). Add a sufficient volume of

n-amyl alcohol to dissolve the reactants upon heating.

Reaction Execution: Heat the mixture to reflux. The high temperature is necessary to

overcome the activation energy for both elimination steps. The reaction will become warm

and evolve hydrogen bromide (HBr) gas.[11] Reflux for several hours until the reaction is

complete (completion can be monitored by thin-layer chromatography).

Workup and Isolation:

Allow the reaction mixture to cool to room temperature.

Carefully add dilute hydrochloric acid to neutralize any excess KOH and quench the

reaction.

Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with dilute

HCl and then with water until the aqueous layer is neutral.

Purification:
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Remove the n-amyl alcohol solvent by distillation under reduced pressure.

The crude 9-octadecyne residue is then purified by fractional distillation to yield the final

product.[11]

Part 4: Applications in Research and Drug
Development
While 9-octadecyne itself is not an active pharmaceutical ingredient, its value lies in its role as

a versatile chemical intermediate and building block.[12]

Scaffold for Complex Molecules: The long C₁₈ chain can be incorporated into larger

molecules, such as lipids or polymers, where the alkyne serves as a handle for further

functionalization via click chemistry or other addition reactions.

Probing Molecular Interactions: In drug development, long-chain hydrocarbons are

fundamental to molecules that interact with lipid bilayers or hydrophobic pockets of proteins.

[13] Synthesizing derivatives of 9-octadecyne allows for the systematic exploration of

structure-activity relationships where chain length, rigidity, and functionality are critical.

Precursor to Bioactive Alkenes: As demonstrated, 9-octadecyne is a direct precursor to cis-

9-octadecene (the hydrocarbon analogue of oleic acid) via stereoselective hydrogenation.

[11] This provides a synthetic route to creating specific alkene geometries that are prevalent

in biologically active molecules.

Part 5: Safety and Handling
As a long-chain hydrocarbon, 9-octadecyne is a combustible liquid and should be handled

with appropriate precautions.[14][15]

Personal Protective Equipment (PPE): Always wear safety goggles, chemical-resistant

gloves (e.g., nitrile), and a lab coat.[15]

Handling: Use only in a well-ventilated area or under a chemical fume hood.[15] Keep away

from heat, sparks, open flames, and other ignition sources.[16] Take measures to prevent the

buildup of electrostatic charge.
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Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[16]

Disposal: Dispose of contents and container in accordance with local, regional, national, and

international regulations.[16]

Conclusion
9-Octadecyne is a structurally simple yet chemically significant molecule. Its identity as a

symmetrical, internal alkyne defines a predictable yet powerful reactivity profile centered on

electrophilic additions. For researchers in organic synthesis and drug discovery, understanding

its properties, reaction pathways, and synthetic routes is key to leveraging its potential as a

molecular scaffold and synthetic intermediate. The protocols and data presented herein provide

a foundational guide for the safe and effective use of 9-octadecyne in advanced scientific

applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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